3-(3-(2-methylindolin-1-yl)-3-oxopropyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[3-(2-methyl-2,3-dihydroindol-1-yl)-3-oxopropyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C19H18N2O3/c1-13-12-14-6-2-3-7-15(14)21(13)18(22)10-11-20-16-8-4-5-9-17(16)24-19(20)23/h2-9,13H,10-12H2,1H3
• InChI Key: ZQBHTKCPJRXAGB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)CCN3C4=CC=CC=C4OC3=O
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

The compound “3-(3-(2-methylindolin-1-yl)-3-oxopropyl)benzo[d]oxazol-2(3H)-one” is a complex organic molecule that contains several functional groups, including an indoline group, a benzoxazole group, and a ketone group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds are often synthesized from 2-(benzo[d]oxazol-2-yl)aniline. The indoline group could potentially be introduced through a reaction with a suitable 2-methylindoline derivative.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or experimental data, it’s difficult to provide a detailed analysis of its structure.

Scientific Research Applications

Anticancer Activity

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Molecular Modeling and Drug Design

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Heterocyclic Chemistry

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Biological Evaluation Beyond Cancer

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Future Directions

Future research on this compound could involve detailed experimental studies to determine its physical and chemical properties, reactivity, mechanism of action, and potential biological activities. Such studies could provide valuable information for the development of new pharmaceuticals or other applications.